Cas no 72832-31-6 (3-Chlorothieno[2,3-b]pyridine-2-carbonitrile)

• Product Name: 3-Chlorothieno[2,3-b]pyridine-2-carbonitrile
• CAS No: 72832-31-6
• MF: C₈H₃ClN₂S
• MW: 194.640818834305
• CID: 1081910
• PubChem ID: 23344279
• Update Time: 2025-05-20

3-Chlorothieno[2,3-b]pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chlorothieno[2,3-b]pyridine-2-carbonitrile
• LogP
• thieno[2,3-b]pyridine-2-carbonitrile, 3-chloro-
• 72832-31-6
• IKQJCFYKKWWOIS-UHFFFAOYSA-N
• 2-cyano-3-chlorothieno (2,3-b)pyridine
• SCHEMBL11342391
• DTXSID80633219
• DB-357070

• Inchi： 1S/C8H3ClN2S/c9-7-5-2-1-3-11-8(5)12-6(7)4-10/h1-3H
• InChI Key： IKQJCFYKKWWOIS-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)SC2C1=CC=CN=2

Computed Properties

• Exact Mass: 193.97069
• Monoisotopic Mass: 193.9705470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 36.68

Additional information on 3-Chlorothieno[2,3-b]pyridine-2-carbonitrile

3-Chlorothieno[2,3-b]pyridine-2-carbonitrile: A Comprehensive Overview

3-Chlorothieno[2,3-b]pyridine-2-carbonitrile, identified by the CAS registry number CAS No. 72832-31-6, is a highly specialized organic compound with significant applications in the fields of materials science and pharmaceutical research. This compound is characterized by its unique heterocyclic structure, which combines a pyridine ring fused with a thiophene moiety, further substituted with a chlorine atom at the 3-position and a cyano group at the 2-position. The combination of these functional groups imparts distinctive electronic and chemical properties to the molecule, making it a valuable component in various synthetic and analytical processes.

The synthesis of 3-Chlorothieno[2,3-b]pyridine-2-carbonitrile typically involves multi-step organic reactions, often employing advanced methodologies such as coupling reactions or cyclization processes. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly routes to this compound. Researchers have explored the use of transition metal catalysts, such as palladium or nickel complexes, to facilitate key steps in its synthesis. These developments not only enhance the yield but also reduce the environmental footprint of the manufacturing process.

In terms of physical properties, 3-Chlorothieno[2,3-b]pyridine-2-carbonitrile exhibits a high melting point due to its rigid aromatic structure and strong intermolecular forces. Its solubility in common organic solvents is moderate, which is advantageous for its use in solution-based reactions or chromatographic separations. The compound's UV-Vis absorption spectrum reveals strong electronic transitions within the visible range, indicating potential applications in optoelectronic materials or sensors.

The electronic properties of 3-Chlorothieno[2,3-b]pyridine-2-carbonitrile have been extensively studied using computational chemistry techniques such as density functional theory (DFT). These studies have revealed that the compound possesses a relatively low HOMO-LUMO gap, which is desirable for applications in organic electronics, such as field-effect transistors or light-emitting diodes (LEDs). Recent experimental work has confirmed these theoretical predictions by demonstrating the compound's ability to act as an efficient charge transport material in organic electronic devices.

In the pharmaceutical industry, 3-Chlorothieno[2,3-b]pyridine-2-carbonitrile has shown promise as a lead compound for drug development. Its ability to interact with specific biological targets, such as protein kinases or G-protein coupled receptors (GPCRs), has been explored through high-throughput screening campaigns. Preliminary results indicate that this compound exhibits moderate bioactivity against certain cancer cell lines, suggesting further investigation into its potential as an anticancer agent.

The application of CAS No. 72832-31-6 extends beyond traditional chemical synthesis into emerging areas such as nanotechnology and biotechnology. For instance, researchers have utilized this compound as a building block for constructing self-assembled monolayers (SAMs) on surfaces, which find applications in biosensing and catalysis. The ability of this compound to form stable SAMs is attributed to its amphiphilic nature and strong van der Waals interactions with substrates.

In conclusion, 3-Chlorothieno[2,3-b]pyridine-2-carbonitrile, with its unique structural features and versatile chemical properties, continues to be a subject of intense research across multiple disciplines. From advanced materials development to drug discovery efforts, this compound offers a wide range of opportunities for innovation and practical applications. As research progresses and new synthetic methods emerge, it is anticipated that this compound will play an increasingly important role in both academic and industrial settings.